Cas no 76478-53-0 ((1r,4r)-bicyclo[2.2.2]octane-2,5-dione)

(1r,4r)-bicyclo[2.2.2]octane-2,5-dione structure
76478-53-0 structure
Product name:(1r,4r)-bicyclo[2.2.2]octane-2,5-dione
CAS No:76478-53-0
MF:C8H10O2
MW:138.163802623749
CID:1779875
PubChem ID:13570061

(1r,4r)-bicyclo[2.2.2]octane-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • (1r,4r)-bicyclo[2.2.2]octane-2,5-dione
    • R,R-(-)-bicyclo[2.2.2]octan-2,5-dione
    • 1R,4S-(-)-bicyclo&lt
    • 2.2.2&gt
    • octane-2,5-dione
    • 1R,4S-(-)-bicyclo[2.2.2]octane-2,5-dione
    • CTK8C6377
    • SureCN2846727
    • (1R,4R)-bicyclo[2.2.2]octan-2,5-dione
    • 1R,4S-(-)-bicyclo< 2.2.2> octane-2,5-dione
    • Bicyclo[2.2.2]octane-2,5-dione, 95%
    • DTXSID90544064
    • 76478-53-0
    • SCHEMBL2846727
    • DB-075137
    • (1R,4R)-Bicyclo[2.2.2]octane-2,5-dione, 95%
    • Inchi: InChI=1S/C8H10O2/c9-7-4-6-2-1-5(7)3-8(6)10/h5-6H,1-4H2/t5-,6-/m1/s1
    • InChI Key: WMJKUNDVKHUCMV-PHDIDXHHSA-N
    • SMILES: C1CC2CC(=O)C1CC2=O

Computed Properties

  • Exact Mass: 138.068079557g/mol
  • Monoisotopic Mass: 138.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1Ų
  • XLogP3: -0.1

(1r,4r)-bicyclo[2.2.2]octane-2,5-dione Security Information

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